2-{1-[1-(2-ethylbutanoyl)piperidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol

• IUPAC Name: 2-ethyl-1-[4-[4-(2-hydroxypropan-2-yl)triazol-1-yl]piperidin-1-yl]butan-1-one
• InChI: InChI=1S/C16H28N4O2/c1-5-12(6-2)15(21)19-9-7-13(8-10-19)20-11-14(17-18-20)16(3,4)22/h11-13,22H,5-10H2,1-4H3
• InChI Key: MRRJYMZRSKQMHP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)N1CCC(CC1)N2C=C(N=N2)C(C)(C)O
• Molecular Formula: C16H28N4O2
• Molecular Weight: 308.42 g/mol

Description

2-{1-[1-(2-ethylbutanoyl)piperidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-{1-[1-(2-ethylbutanoyl)piperidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways that are involved in the growth and proliferation of cancer cells and the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 2-{1-[1-(2-ethylbutanoyl)piperidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol has a low toxicity profile and does not cause significant changes in biochemical and physiological parameters in animal models. It has been found to have a good pharmacokinetic profile and can be easily absorbed and distributed in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{1-[1-(2-ethylbutanoyl)piperidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol in lab experiments is its low toxicity profile, which makes it a safe compound to work with. Additionally, its potential applications in the field of medicinal chemistry make it a promising compound for further research. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-{1-[1-(2-ethylbutanoyl)piperidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol. One area of research could focus on its potential use as an anti-cancer agent and its mechanism of action in inhibiting cancer cell growth. Another area of research could focus on its potential use as an anti-inflammatory agent and its mechanism of action in reducing inflammation in the body. Additionally, research could focus on improving the solubility of this compound in water to make it more suitable for certain lab experiments.

Scientific Research Applications

2-{1-[1-(2-ethylbutanoyl)piperidin-4-yl]-1H-1,2,3-triazol-4-yl}propan-2-ol has been found to have potential applications in the field of medicinal chemistry. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.